Cas no 1932082-43-3 ((1R,2R)-2-{[(5-Methylfuran-2-yl)methyl]amino}cyclopentan-1-ol)

(1R,2R)-2-{[(5-Methylfuran-2-yl)methyl]amino}cyclopentan-1-ol is a chiral cyclopentanol derivative featuring a furan-methylamino substituent. Its stereospecific (1R,2R) configuration ensures precise molecular interactions, making it valuable in asymmetric synthesis and pharmaceutical applications. The 5-methylfuran moiety enhances lipophilicity, potentially improving membrane permeability in bioactive compounds. The secondary amine and hydroxyl groups provide versatile sites for further functionalization, enabling use as a building block in medicinal chemistry. This compound’s rigid cyclopentane backbone contributes to conformational stability, while its chiral centers allow for enantioselective transformations. Suitable for research in drug discovery and catalysis, it offers a balance of reactivity and structural control for advanced synthetic workflows.
(1R,2R)-2-{[(5-Methylfuran-2-yl)methyl]amino}cyclopentan-1-ol structure
1932082-43-3 structure
Product Name:(1R,2R)-2-{[(5-Methylfuran-2-yl)methyl]amino}cyclopentan-1-ol
CAS No:1932082-43-3
MF:C11H17NO2
MW:195.258183240891
CID:5043957
Update Time:2025-10-29

(1R,2R)-2-{[(5-Methylfuran-2-yl)methyl]amino}cyclopentan-1-ol Chemical and Physical Properties

Names and Identifiers

    • (1R,2R)-2-{[(5-methylfuran-2-yl)methyl]amino}cyclopentan-1-ol
    • (1R,2R)-2-[(5-methylfuran-2-yl)methylamino]cyclopentan-1-ol
    • (1R,2R)-2-{[(5-Methylfuran-2-yl)methyl]amino}cyclopentan-1-ol
    • Inchi: 1S/C11H17NO2/c1-8-5-6-9(14-8)7-12-10-3-2-4-11(10)13/h5-6,10-13H,2-4,7H2,1H3/t10-,11-/m1/s1
    • InChI Key: FSRSSHZEZSFNHL-GHMZBOCLSA-N
    • SMILES: O[C@@H]1CCC[C@H]1NCC1=CC=C(C)O1

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 186
  • XLogP3: 1.1
  • Topological Polar Surface Area: 45.4

(1R,2R)-2-{[(5-Methylfuran-2-yl)methyl]amino}cyclopentan-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
R160291-100mg
(1r,2r)-2-{[(5-methylfuran-2-yl)methyl]amino}cyclopentan-1-ol
1932082-43-3
100mg
$ 210.00 2022-06-03
TRC
R160291-500mg
(1r,2r)-2-{[(5-methylfuran-2-yl)methyl]amino}cyclopentan-1-ol
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$ 775.00 2022-06-03
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$ 1180.00 2022-06-03
Life Chemicals
F6545-4684-0.25g
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$741.0 2023-09-06
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F6545-4684-1g
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$822.0 2023-09-06
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F6545-4684-2.5g
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F6545-4684-5g
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(1R,2R)-2-{[(5-Methylfuran-2-yl)methyl]amino}cyclopentan-1-ol Related Literature

Additional information on (1R,2R)-2-{[(5-Methylfuran-2-yl)methyl]amino}cyclopentan-1-ol

Compound CAS No. 1932082-43-3: (1R,2R)-2-{[(5-Methylfuran-2-yl)methyl]amino}cyclopentan-1-ol

The compound CAS No. 1932082-43-3, also known as (1R,2R)-2-{[(5-Methylfuran-2-yl)methyl]amino}cyclopentan-1-ol, is a structurally complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique stereochemistry, featuring a cyclopentane ring system with specific stereochemical configurations at the 1R and 2R positions. The molecule also incorporates a furan moiety, which adds to its complexity and functional diversity.

The synthesis of (1R,2R)-2-{[(5-Methylfuran-2-yl)methyl]amino}cyclopentan-1-ol involves a series of carefully designed organic reactions, including nucleophilic substitutions, reductions, and stereoselective cyclizations. Recent advancements in asymmetric catalysis have enabled the efficient construction of the chiral centers in this molecule, ensuring high enantiomeric excess and purity. Researchers have explored various methodologies to optimize the synthesis pathway, with a focus on improving yield and reducing environmental impact.

One of the most intriguing aspects of this compound is its potential bioactivity. Studies have shown that (1R,2R)-configuration plays a critical role in determining the molecule's interactions with biological systems. The presence of the furan ring introduces aromaticity and potential hydrogen bonding capabilities, which could enhance its pharmacokinetic properties. Recent research has focused on evaluating its activity as a potential drug candidate in areas such as neurodegenerative diseases and inflammation.

The structural features of CAS No. 1932082-43-3 make it an attractive candidate for further exploration in medicinal chemistry. Its cyclopentane ring provides a rigid framework for molecular interactions, while the amino alcohol functionality offers opportunities for bioisosteric replacements and prodrug design. Additionally, the methyl group on the furan ring introduces steric effects that could influence the molecule's binding affinity to target proteins.

In terms of applications, (1R,2R)-configuration has been studied for its potential as a chiral building block in asymmetric synthesis. Its ability to induce asymmetry in subsequent reactions makes it valuable in constructing complex natural products and pharmaceutical intermediates. Furthermore, the compound's unique electronic properties have been leveraged in materials science, particularly in the development of novel polymers and catalytic systems.

Recent advancements in computational chemistry have provided deeper insights into the molecular properties of CAS No. 1932082-43-3. Quantum mechanical calculations have revealed its electronic structure and reactivity patterns, which are essential for predicting its behavior in different chemical environments. These studies have also highlighted potential areas for further optimization to enhance its stability and functionality.

In conclusion, (1R,2R)-2-{[(5-Methylfuran-2-yl)methyl]amino}cyclopentan-1-ol represents a promising compound with diverse applications across multiple disciplines. Its intricate structure and stereochemical properties make it a valuable tool for researchers in organic synthesis, pharmacology, and materials science. As ongoing studies continue to uncover new aspects of its chemistry and biology, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.

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